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Executive Summary
This technical guide addresses the crystal structure of 5-Amino-2-methylbenzenesulfonic
acid. A thorough search of scientific literature and crystallographic databases indicates that the

experimental crystal structure of 5-Amino-2-methylbenzenesulfonic acid has not been

reported. This document will first present the available physicochemical properties of 5-Amino-
2-methylbenzenesulfonic acid. Subsequently, as a proxy for understanding the solid-state

conformation of similar molecules, this guide will provide a detailed analysis of the crystal

structure of the closely related compound, 5-Amino-2-methylbenzenesulfonamide. The

crystallographic data, including unit cell parameters, bond lengths, and bond angles for the

sulfonamide, are presented in comprehensive tables. Furthermore, the experimental protocols

for the synthesis and single-crystal X-ray diffraction of 5-Amino-2-methylbenzenesulfonamide

are detailed. Visualizations of the experimental workflow and synthesis are also provided to

meet the core requirements of this guide.
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While the single-crystal X-ray diffraction data for 5-Amino-2-methylbenzenesulfonic acid is

not publicly available, its general properties have been characterized. It is a white crystalline

powder used as an intermediate in the synthesis of dyes and pigments, and potentially in the

pharmaceutical industry.[1]

Property Value

Molecular Formula C7H9NO3S

Molecular Weight 187.22 g/mol

CAS Number 118-88-7

Appearance White crystalline powder

Melting Point 200-205°C

Water Solubility 56 g/L at 20°C

IUPAC Name 5-amino-2-methylbenzenesulfonic acid

Synonyms
p-Toluidine-o-sulfonic acid, 3-Amino-6-

methylbenzenesulfonic acid

Synthesis: 5-Amino-2-methylbenzenesulfonic acid can be synthesized from 4-methyl-aniline

and sulfuric acid monohydrate in a 1,2-dichloro-benzene solvent at 175-180°C over 3-5 hours,

with a reported yield of 94.6%.[1]

Crystal Structure Analysis of 5-Amino-2-
methylbenzenesulfonamide
As an analogue, the crystal structure of 5-Amino-2-methylbenzenesulfonamide provides

valuable insights into the molecular geometry and intermolecular interactions that could be

expected in related compounds. The crystal structure of this compound was determined by

single-crystal X-ray diffraction.

Crystallographic Data
The crystallographic data for 5-Amino-2-methylbenzenesulfonamide is summarized in the

following tables.
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Table 1: Crystal Data and Structure Refinement

Parameter Value

Empirical Formula C7H10N2O2S

Formula Weight 186.23 g/mol

Temperature 294 K

Wavelength 0.71073 Å

Crystal System Orthorhombic

Space Group Iba2

Unit Cell Dimensions
a = 10.679 (2) Åb = 22.431 (5) Åc = 7.1980 (14)

Å

Volume 1724.2 (6) Å³

Z 8

Density (calculated) 1.435 Mg/m³

Absorption Coefficient 0.34 mm⁻¹

F(000) 784

R-factor 0.040

wR-factor 0.120

Data sourced from Acta Crystallographica Section E: Crystallographic Communications.[2]

Table 2: Selected Bond Lengths (Å)
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Bond Length (Å)

S-O1 1.435 (2)

S-O2 1.438 (2)

S-N2 1.623 (2)

S-C3 1.764 (3)

N1-C6 1.399 (4)

C1-C2 1.506 (4)

Table 3: Selected Bond Angles (°)

Atoms Angle (°)

O1-S-O2 118.8 (1)

O1-S-N2 107.5 (1)

O2-S-N2 107.3 (1)

O1-S-C3 108.1 (1)

O2-S-C3 107.9 (1)

N2-S-C3 106.8 (1)

C7-C2-C3 118.4 (3)

C5-C6-N1 120.9 (3)

In the crystal structure of 5-Amino-2-methylbenzenesulfonamide, intermolecular N—H⋯O

hydrogen bonds link the molecules into a three-dimensional network.[2]

Experimental Protocols
Synthesis of 5-Amino-2-methylbenzenesulfonamide
The synthesis of 5-Amino-2-methylbenzenesulfonamide involved a two-step process:
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Amidation: Ammonium hydroxide (25 ml) was added to N-acetylamino-2-toluenesulfonyl

chloride (10.7 g). The mixture was cooled, and a sulfuric acid solution (10 ml, 20%) was

slowly added. The resulting sulfonamide was collected, washed with ice water, and dried.

Deacetylation: Hydrochloric acid (15 ml, 18%) was added to the N-acetyltoluenesulfonamide

(5.6 g), and the mixture was refluxed for 20 minutes. The solution was then diluted with an

equal volume of water, and the pH was adjusted to 8 with sodium carbonate. The precipitate

was collected after cooling and washed with ice water.

Crystals suitable for X-ray analysis were obtained by the slow evaporation of an ethanol

solution.[2]

Single-Crystal X-ray Diffraction
The determination of the crystal structure of 5-Amino-2-methylbenzenesulfonamide was carried

out using single-crystal X-ray diffraction.

Data Collection: An Enraf–Nonius CAD-4 diffractometer was used for data collection.

Radiation Source: Mo Kα radiation (λ = 0.71073 Å) was utilized.

Data Collection Method: ω/2θ scans were performed.

Absorption Correction: A ψ scan absorption correction was applied.

Structure Solution and Refinement: The structure was solved by direct methods and refined

by full-matrix least-squares on F².

Visualizations
The following diagrams illustrate the synthesis workflow for 5-Amino-2-

methylbenzenesulfonamide and the general experimental workflow for single-crystal X-ray

diffraction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylbenzenesulfonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 5-Amino-2-methylbenzenesulfonamide
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Caption: Synthesis workflow for 5-Amino-2-methylbenzenesulfonamide.
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Single-Crystal X-ray Diffraction Workflow
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Caption: General workflow for single-crystal X-ray diffraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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